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Compound of Interest

Compound Name: 2,4,6-Undecatriene

Cat. No.: B15405791

Technical Support Center: 2,4,6-Undecatriene

This technical support center provides guidance on the safe handling and disposal of 2,4,6-
undecatriene for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
What is 2,4,6-undecatriene?

2,4,6-Undecatriene is a chemical compound with the molecular formula C11H18.[1][2][3] It is a
type of hydrocarbon known as a triene, meaning it has three carbon-carbon double bonds.
Different isomers of undecatriene exist, and their specific properties and hazards may vary.

What are the primary hazards associated with 2,4,6-undecatriene?
Based on information for undecatriene, the primary hazards include:

o Flammability: It is a combustible liquid.[4] Keep away from heat, sparks, open flames, and
hot surfaces.[4]

o Health Hazards: It can be harmful if swallowed and may be fatal if it enters the airways.[4][5]
It is also known to cause skin irritation.[4][5]

e Environmental Hazards: It is very toxic to aquatic life with long-lasting effects.[4]
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What personal protective equipment (PPE) should | wear when handling 2,4,6-undecatriene?

It is recommended to wear the following PPE:

o Gloves: Protective gloves are essential to prevent skin contact.[4][5][6]

o Eye/Face Protection: Wear eye and face protection.[4][5][6]

» Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[4]

How should | store 2,4,6-undecatriene?

Store 2,4,6-undecatriene in a cool, well-ventilated place in its original container, which should
be kept tightly closed.[4] It should be stored away from incompatible materials.[4] The storage
area should have a leak-tight and non-absorbent floor.[4]

What should | do in case of a spill?

In the event of a spill, you should:

Wear appropriate protective clothing.[4]

Clear up spills immediately.[4]

For small spills, if the product is water-soluble, dilute it with water and mop it up.[4]

Avoid discharge into drains or watercourses.[4]

Collect the spillage and dispose of the waste safely.[4][7]

How do | properly dispose of 2,4,6-undecatriene?

The generation of waste should be minimized or avoided where possible.[4] This material and
its container must be disposed of in a safe way.[4] Disposal should be in accordance with
national regulations.[4] One method for disposal is removal to a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[7] Do not discharge into sewer
systems.[7]
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Troubleshooting Guides

Scenario 1: Accidental Skin or Eye Contact
e |Issue: You have accidentally splashed 2,4,6-undecatriene on your skin or in your eyes.
e Solution:

o Skin Contact: Immediately wash the affected skin with plenty of water.[4] If skin irritation
occurs, seek medical advice.[5]

o Eye Contact: Rinse the eyes immediately with plenty of water, also under the eyelids, for
at least 15 minutes.[8] Remove any contact lenses and continue rinsing.[4] Seek medical
attention.[6]

Scenario 2: Inhalation of Vapors
 Issue: You have inhaled vapors and are feeling unwell.

e Solution:

[¢]

Move to fresh air immediately.[4]

o

Keep warm and at rest in a comfortable breathing position.[4]

o

If breathing is difficult, trained personnel may administer oxygen.[4]
o Seek medical attention if you feel unwell.[5]

Scenario 3: Accidental Ingestion

 Issue: You have accidentally swallowed 2,4,6-undecatriene.

e Solution:
o Rinse your mouth thoroughly with water.[4]

o Do NOT induce vomiting.[5][7]
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o Immediately call a poison center or doctor.[4][5]

Data Presentation

Physical and Chemical Properties of Undecatriene Isomers

Property Value Source
Molecular Formula C11H18 [1112][3]
Molecular Weight 150.26 g/mol [11[3]
Boiling Point 113°C at 26mmHg [7]

Experimental Protocols

Protocol for Safe Handling of 2,4,6-Undecatriene

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet
(SDS).[4]

e Personal Protective Equipment (PPE): Wear appropriate PPE, including protective gloves,
eye/face protection, and protective clothing.[4][5][6]

 Ventilation: Work in a well-ventilated area.[4]
e Handling:
o Avoid contact with skin and eyes.[5]
o Avoid the formation of mists.[4]
o Keep the container tightly sealed when not in use.[4]
» Hygiene: Wash your hands and any contaminated skin thoroughly after handling.[4][5]
o Storage: Store in a cool, well-ventilated place, away from incompatible materials.[4]

Protocol for Spill Cleanup
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o Safety First: Ensure you are wearing the appropriate PPE, including respiratory protection if
necessary.[4]

o Containment: Prevent the spill from spreading and from entering drains or watercourses.[4]
e Cleanup:

o For small spills, absorb the material with an inert, non-combustible material.

o Collect the absorbed material and place it in a suitable, closed container for disposal.[7]
o Decontamination: Clean the spill area thoroughly.

o Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.[4]

Visualizations
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Safe Handling Workflow for 2,4,6-Undecatriene

Review Safety Data Sheet (SDS)
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i

Ensure Proper Ventilation

i
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(Avoid contact and mist formation)

'
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i

Wash Hands After Handling

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,4,6-undecatriene.
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Disposal Decision Tree for 2,4,6-Undecatriene

Is the 2,4,6-undecatriene waste contaminated?

fo e

Segregate for licensed chemical disposal Can it be recycled or reused?

Yes

Follow institutional recycling/reuse protocols

No

Dispose of as hazardous waste via licensed contractor

Click to download full resolution via product page

Caption: Decision tree for the disposal of 2,4,6-undecatriene.
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Emergency Response for a 2,4,6-Undecatriene Spill

@te Immedi@
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Don Appropriate PPE

Contain the Spill
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Place Waste in a Sealed Container

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Emergency response workflow for a 2,4,6-undecatriene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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